Cas no 2138272-69-0 (5-chloro-7-cyclobutyl-2-(2-methylbutan-2-yl)-1,2,4triazolo1,5-apyridine)

• Product Name: 5-chloro-7-cyclobutyl-2-(2-methylbutan-2-yl)-1,2,4triazolo1,5-apyridine
• CAS No: 2138272-69-0
• MF: C₁₅H₂₀ClN₃
• MW: 277.792402267456
• CID: 5837573
• PubChem ID: 165482438
• Update Time: 2025-05-26

5-chloro-7-cyclobutyl-2-(2-methylbutan-2-yl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-7-cyclobutyl-2-(2-methylbutan-2-yl)-1,2,4triazolo1,5-apyridine
• EN300-1104543
• 2138272-69-0
• 5-chloro-7-cyclobutyl-2-(2-methylbutan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C15H20ClN3/c1-4-15(2,3)14-17-13-9-11(10-6-5-7-10)8-12(16)19(13)18-14/h8-10H,4-7H2,1-3H3
• InChI Key： WGGUOBRPQWEEFE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=NC(C(C)(C)CC)=NN21)C1CCC1

Computed Properties

• Exact Mass: 277.1345753g/mol
• Monoisotopic Mass: 277.1345753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-chloro-7-cyclobutyl-2-(2-methylbutan-2-yl)-1,2,4triazolo1,5-apyridine

Introduction to 5-chloro-7-cyclobutyl-2-(2-methylbutan-2-yl)-1,2,4triazolo[1,5-apyridine] (CAS No. 2138272-69-0)

5-chloro-7-cyclobutyl-2-(2-methylbutan-2-yl)-1,2,4triazolo[1,5-apyridine], identified by its CAS number 2138272-69-0, is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the triazoloapyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of multiple functional groups, including a chloro substituent and a cyclobutyl moiety, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The triazoloapyridine core is a privileged structure in pharmaceutical research due to its ability to interact with various biological targets. Specifically, this class of compounds has been explored for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The 5-chloro group at the 7-position of the triazoloapyridine ring enhances the electrophilicity of the molecule, facilitating further functionalization and enabling interactions with nucleophilic residues in biological targets. Additionally, the cyclobutyl substituent provides steric hindrance and influences the electronic properties of the molecule, which can be critical for optimizing binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 5-chloro-7-cyclobutyl-2-(2-methylbutan-2-yl)-1,2,4triazolo[1,5-apyridine] with biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, preliminary docking studies have indicated that this molecule could interact with protein kinases involved in cancer signaling pathways. The 2-(2-methylbutan-2-yl) group at the 2-position adds another layer of complexity to the molecule's structure, potentially influencing its solubility and metabolic stability.

In parallel with computational studies, experimental investigations have been conducted to assess the pharmacological properties of 5-chloro-7-cyclobutyl-2-(2-methylbutan-2-yl)-1,2,4triazolo[1,5-apyridine]. In vitro assays have revealed promising activity against selected microbial strains, suggesting its potential as an antimicrobial agent. Furthermore, preliminary toxicity studies have shown that the compound exhibits moderate cytotoxicity in certain cell lines while maintaining reasonable safety margins. These findings underscore the importance of continued research to optimize its pharmacokinetic profile and therapeutic index.

The synthesis of 5-chloro-7-cyclobutyl-2-(2-methylbutan-2-yl)-1,2,4triazolo[1,5-apyridine] involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key synthetic steps include cyclocondensation reactions to form the triazoloapyridine core followed by functional group interconversions to introduce the chloro substituent and cyclobutyl moiety. The introduction of the (2-methylbutan-2-yl) group requires careful consideration to ensure regioselectivity and high yield. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to streamline these processes and improve overall efficiency.

The versatility of 5-chloro-7-cyclobutyl-2-(2-methylbutan-2-yl)-1,2,4triazolo[1,5-apyridine] as a chemical scaffold has inspired researchers to explore derivatives with enhanced properties. By modifying substituents or altering the core structure, new analogs can be generated with improved potency or selectivity. For example, replacing the chloro group with other electron-withdrawing or electron-donating groups can fine-tune the electronic properties of the molecule. Similarly，introducing additional heterocycles or aromatic rings can expand its interaction profile with biological targets.

The development of novel pharmaceuticals relies heavily on innovative synthetic strategies and cutting-edge analytical techniques. High-resolution mass spectrometry (HRMS) has been instrumental in confirming the molecular structure of 5-chloro-7-cyclobutyl-2-(2-methylbutan-2-y l)-1 , ₂ , ₄ triazolo [ ₁ , ₅ - apyridine ] , while nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into its conformational dynamics。 Additionally , X-ray crystallography has been used to elucidate its three-dimensional structure , which is crucial for understanding its binding interactions。

As research in medicinal chemistry progresses , there is an increasing emphasis on sustainable synthesis methods that minimize waste and reduce environmental impact。 Green chemistry principles have been incorporated into the synthesis of 5-chloro -7 - cyclobut yl - ₂ - ( ₂ - m eth ylbut an - ₂ - y l ) - ₁ , ₂ , ₄ tri az o [ ₁ , ₅ - ap y rid ine ] by utilizing solvent-free reactions , catalytic systems ，and renewable feedstocks。 These approaches not only enhance efficiency but also align with global efforts to promote sustainable practices in pharmaceutical manufacturing。

The future prospects for 5-chloro -7 - cyc lob ut yl - ₂ - ( ₂ - m eth ylbut an - ₂ - y l ) - ₁ , ₂ , ₄ tri az o [ ₁ , ₅ - ap y rid ine ] are promising ，with ongoing studies aimed at expanding its therapeutic applications。 Collaborative efforts between academic researchers ，industrial chemists ，and pharmaceutical companies are essential for translating laboratory discoveries into clinical candidates。 By leveraging interdisciplinary approaches ，the full potential of this compound can be realized ，leading to novel treatments for unmet medical needs。